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Abstract

Austinol is a complex meroterpenoid natural product of fungal origin, first isolated from
Aspergillus ustus. It belongs to a class of compounds derived from 3,5-dimethylorsellinic acid
and has garnered significant interest within the scientific community due to its diverse and
promising biological activities. These include insecticidal, anti-inflammatory, antimicrobial, and
antineoplastic properties. This technical guide provides a comprehensive overview of Austinol,
focusing on its chemical properties, biosynthetic pathway, and the experimental methodologies
employed in its study. While a specific CAS number for Austinol is not readily available in
public databases, its chemical identity is well-established through spectroscopic and
biosynthetic studies.

Chemical and Physical Properties of Austinol

Austinol is a structurally intricate molecule with the molecular formula C25H3008.[1] A
summary of its key chemical and physical properties is presented in the table below. It is
important to note that while some properties have been computationally predicted,
experimental data for properties such as melting point, boiling point, and specific solubility are
not extensively reported in the available literature.
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Property Value Source
Molecular Formula C25H3008 PubChem[1]
Molecular Weight 458.5 g/mol PubChem[1]
(1S,2R,5S,8R,9R,125,13S)-8,
12-dihydroxy-2,6,6',6',9,13-
hexamethyl-16-
IUPAC Name methylidenespiro[10,14- PubChem[1]

dioxatetracyclo[7.6.1.01,12.02,7]
hexadec-6-ene-5,5'-

pyran]-2',11,15-trione

Computed LogP

0.8 PubChem[1]

Appearance Not Reported

Not Reported for Austinol.
) ) Preaustinoid A3, a related

Melting Point ) ) )
intermediate, has a melting
point of 209-212 °C.

Boiling Point Not Reported

Solubility Not Reported

Stability Not Reported

Biosynthesis of Austinol in Aspergillus nidulans

The biosynthetic pathway of Austinol in the filamentous fungus Aspergillus nidulans has been
elucidated through a series of elegant genetic and chemical studies. The biosynthesis is a
notable example of a split gene cluster, where the necessary genes are located in two separate
regions of the fungal genome.

The pathway commences with the synthesis of the polyketide precursor, 3,5-dimethylorsellinic
acid, by a non-reducing polyketide synthase (NR-PKS) encoded by the ausA gene. This
precursor then undergoes a crucial C-alkylation with farnesyl pyrophosphate, a reaction
catalyzed by the prenyltransferase AusN. Following this, a series of oxidative and cyclization
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reactions, catalyzed by enzymes such as epoxidases and terpene cyclases, lead to the
formation of the complex pentacyclic core structure of Austinol.

Biosynthetic Pathway

Click to download full resolution via product page

Figure 1: Proposed biosynthetic pathway of Austinol.

Experimental Protocols

The elucidation of the Austinol biosynthetic pathway has primarily relied on a combination of
molecular genetics, analytical chemistry, and spectroscopy.

Gene Deletion and Mutant Generation

A key experimental approach has been the targeted deletion of genes within the putative
biosynthetic clusters in A. nidulans. This is typically achieved through homologous
recombination techniques, where a selectable marker is used to replace the gene of interest.
The creation of a series of gene knockout mutants allows for the identification of genes
essential for Austinol biosynthesis. When a gene in the pathway is deleted, the biosynthesis is
blocked, leading to the accumulation of the intermediate substrate of the knocked-out enzyme.

Isolation and Characterization of Intermediates
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The fungal strains, including wild-type and gene deletion mutants, are cultivated on a suitable
medium to allow for the production of secondary metabolites. The metabolites are then
extracted from the culture using organic solvents. The crude extracts are subjected to various
chromatographic techniques, such as flash chromatography and high-performance liquid
chromatography (HPLC), for the purification of individual compounds.

The structural elucidation of the isolated intermediates is carried out using a suite of
spectroscopic methods:

e Mass Spectrometry (MS): To determine the molecular weight and elemental composition of
the compounds.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are used to determine the chemical structure and stereochemistry
of the molecules.

« Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

e UV-Vis Spectroscopy: To analyze the electronic transitions within the molecule.
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Figure 2: Experimental workflow for elucidating the Austinol biosynthetic pathway.

Biological Activities and Mechanism of Action
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Austinol has been reported to exhibit a range of biological activities, although the specific
molecular mechanisms underlying these effects are not yet fully elucidated.

« Insecticidal Activity: Austinol and related compounds have shown toxicity against certain
insect larvae. The precise molecular target and mechanism of this insecticidal action are still
under investigation.

» Anti-inflammatory Activity: Some studies have indicated that Austinol and its derivatives
possess anti-inflammatory properties. However, the specific signaling pathways, such as the
NF-kB or MAPK pathways, and the inflammatory mediators that are modulated by Austinol
require further research.

o Antimicrobial Activity: Austinol has demonstrated activity against some pathogenic bacteria.
The mechanism of its antibacterial action, whether it involves cell wall disruption, inhibition of
protein synthesis, or other targets, is an area for future exploration.

o Antineoplastic Activity: There are reports suggesting that Austinol and similar
meroterpenoids have potential as anticancer agents. Detailed studies are needed to
understand the specific cancer cell lines it affects and the molecular pathways involved, such
as the induction of apoptosis or cell cycle arrest.

Conclusion and Future Directions

Austinol remains a fascinating fungal metabolite with a complex chemical structure and a
diverse array of biological activities. The elucidation of its biosynthetic pathway through genetic
and chemical methods has provided a solid foundation for further research. Key areas for
future investigation include the definitive assignment of a CAS number, the experimental
determination of its physicochemical properties, and, most importantly, a detailed exploration of
the molecular mechanisms underlying its promising biological activities. Such studies will be
crucial for unlocking the full therapeutic and biotechnological potential of Austinol and its
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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